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Compound of Interest

Compound Name: Cys(Npys)-(Arg)9

Cat. No.: B15139216

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for the use of the cell-
penetrating peptide (CPP) Cys(Npys)-(Arg)9 in the transformation of plant cells. This
technology offers a promising alternative to traditional plant transformation methods, enabling
the delivery of macromolecules such as proteins and nucleic acids into walled plant cells.

Introduction

The delivery of functional macromolecules into plant cells is a cornerstone of modern plant
biotechnology. However, the rigid plant cell wall presents a significant barrier to entry. Cell-
penetrating peptides (CPPs) are short peptides capable of traversing cellular membranes and
delivering a variety of cargo molecules. Cys(Npys)-(Arg)9 is a cationic CPP composed of nine
D-arginine residues and an N-terminally modified cysteine. The 3-nitro-2-pyridinesulfenyl
(Npys) group on the cysteine enables the covalent conjugation of cargo molecules containing a
free thiol group via a reducible disulfide bond. This system allows for the efficient delivery of
cargo into the plant cell cytoplasm.

Applications in Plant Science

The primary application of Cys(Npys)-(Arg)9 in plant science is the in vitro and in vivo delivery
of functional proteins and other macromolecules into plant cells for various purposes, including:
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o Genome Engineering: Delivery of site-specific nucleases like Zinc Finger Nucleases (ZFNs)
and CRISPR-Cas9 ribonucleoproteins (RNPs) for targeted mutagenesis.[1] This approach
can lead to the generation of non-transgenic, genome-edited plants.

e Modulation of Gene Expression: Delivery of transcription factors or other regulatory proteins
to control the expression of target genes.

o Metabolic Engineering: Introduction of enzymes to alter metabolic pathways within the cell.

» Fundamental Research: Delivery of fluorescently labeled proteins to study intracellular
processes and protein localization.[2][3]

Data Summary

The following tables summarize quantitative data gathered from studies utilizing arginine-rich
CPPs for protein delivery into plant cells.

Table 1: Efficiency of CPP-Mediated Protein Delivery into Wheat Microspores

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7152605/
https://pubmed.ncbi.nlm.nih.gov/26379691/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2015.00666/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Cell-
Penetrating
Peptide

Cargo
Protein

Molar Ratio
(CPP:Protei
n)

Incubation

Observed
Efficiency

Reference

Cys(Npys)-
(D-Arg)9

mCherry

1:1

Successful
uptake
observed via
fluorescence

microscopy.

[3]

Penetratin

mCherry

1:1

High binding
to microspore
exine, but
lower
internalization
compared to
R9.

[2](3]

Transportan

mCherry

1:1

Lower
binding and
internalization
compared to
cationic
CPPs.

[3]

MAP

mCherry

1:1

Lower
binding and
internalization
compared to
cationic
CPPs.

[3]

Table 2: Application of Cys(Npys)-(D-Arg)9 for Genome Editing Protein Delivery
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) CPP Protein
Plant Delivered . .
. . Concentrati Concentrati Outcome Reference
Material Protein
on on
Successful
500 ng each
Wheat ZFN ) genome
_ 1 ug (left & right N [1]
Microspores monomers editing at the
monomers) )
target site.
Successful
Wheat 500 ng each
_ ZFN ) genome
Haploid 1ug (left & right -
monomers editing at the
Embryos monomers)

target site.

Experimental Protocols

Protocol 1: Conjugation of Cys(Npys)-(Arg)9 to a Thiol-
Containing Cargo Protein

This protocol describes the formation of a disulfide bond between the Cys(Npys)-(Arg)9

peptide and a cargo protein that has a free cysteine residue.

Materials:

Procedure:

Cys(Npys)-(Arg)9 peptide

Microcentrifuge tubes

e Prepare Solutions:

Cargo protein with a free cysteine residue (e.g., purified recombinant protein)

Conjugation Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

o Dissolve Cys(Npys)-(Arg)9 in the Conjugation Buffer to a final concentration of 1 mg/mL.
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o Prepare the cargo protein in the same Conjugation Buffer to the desired concentration.

o Conjugation Reaction:

o Mix the Cys(Npys)-(Arg)9 solution with the cargo protein solution in a microcentrifuge
tube. A 1.1 molar ratio is a good starting point.[3] For example, mix 1 nmol of Cys-mCherry
protein with 1 nmol of Cys(Npys)-(D-Arg)9 peptide.[3]

o Incubate the reaction mixture for at least 1 hour at room temperature with gentle agitation.

[11[3]
 Purification (Optional):

o If necessary, remove unconjugated peptide using dialysis or size-exclusion
chromatography appropriate for the size of the cargo protein.

 Verification of Conjugation (Optional):

o Analyze the conjugation reaction using SDS-PAGE. The conjugated product should have a
higher molecular weight than the unconjugated cargo protein.

Protocol 2: Delivery of Cys(Npys)-(Arg)9-Protein
Conjugate into Wheat Microspores

This protocol is adapted from Bilichak et al. (2015, 2018) for the delivery of proteins into
isolated wheat microspores.[1][3]

Materials:

Cys(Npys)-(Arg)9-protein conjugate (from Protocol 1)

Isolated wheat microspores at the mid-to-late uninucleate stage

Microspore Culture Induction Medium (CIMC?7)

Fluorescein diacetate (FDA) for viability staining (optional)

Fluorescence microscope
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Procedure:
e Microspore Preparation:
o lIsolate wheat microspores from immature spikes as described previously.[1]

o Resuspend the isolated microspores in CIMC7 medium at a density of approximately
100,000 cells per 100 pL.

e Transfection:

o Add the Cys(Npys)-(Arg)9-protein conjugate to the microspore suspension. For example,
add the 1-hour conjugation mixture containing 500 ng of each ZFN monomer and 1 pg of
Cys(Npys)-(D-R)9 to 100,000 microspores in 100 puL of CIMC7 medium.[1]

o Incubate the microspores with the conjugate for 1 hour at room temperature.
e Washing:

o Wash the microspores three times with fresh CIMC7 medium to remove excess conjugate.
Centrifuge the microspores at a low speed (e.g., 100 x g) for 1-2 minutes between
washes.

e Analysis of Delivery:

o If a fluorescent protein was used as cargo, resuspend the washed microspores in a small
volume of CIMC7 medium.

o (Optional) Add FDA to a final concentration of 2 pg/mL to stain viable cells.

o Observe the microspores using a fluorescence microscope with appropriate filter sets for
the fluorescent protein and FDA. Successful delivery will be indicated by the colocalization
of the protein's fluorescence signal within the viable (green fluorescent) microspores.

Visualizations
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Caption: Experimental workflow for protein delivery into plant cells.
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Caption: Proposed mechanism of Cys(Npys)-(Arg)9-mediated cargo delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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